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Introduction

Peruvoside, a cardiac glycoside derived from the seeds of the Thevetia neriifolia plant, was
the subject of significant research in the mid-20th century for its potential therapeutic
applications in congestive heart failure. Like other cardiac glycosides, its primary mechanism of
action involves the inhibition of the Na+/K+-ATPase enzyme in cardiomyocytes, leading to a
cascade of events that ultimately enhances cardiac contractility. This technical guide provides
an in-depth overview of the early research on Peruvoside, focusing on its cardiac effects, with
detailed quantitative data, experimental protocols, and visualizations of key pathways.

Core Mechanism of Action

The positive inotropic (contractility-enhancing) and negative chronotropic (heart rate-reducing)
effects of Peruvoside stem from its interaction with the Na+/K+-ATPase pump on the cardiac
muscle cell membrane.[1] Inhibition of this pump leads to an increase in intracellular sodium
concentration. This, in turn, alters the function of the Na+/Ca2+ exchanger, resulting in an
increase in intracellular calcium levels.[1] The elevated cytosolic calcium enhances the
contractility of the cardiac muscle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Peruvoside, a Cardiac Glycoside, Induces Primitive Myeloid Leukemia Cell Death - PMC
[pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Early Research on Peruvoside and its Cardiac Effects:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b190475#early-research-on-peruvoside-and-its-
cardiac-effects]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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